Cas no 1956379-50-2 (1-(Cyclopropylmethyl)-4-((cyclopropylmethyl)sulfonyl)cyclohexanecarbonitrile)

• Product Name: 1-(Cyclopropylmethyl)-4-((cyclopropylmethyl)sulfonyl)cyclohexanecarbonitrile
• CAS No: 1956379-50-2
• MF: C₁₅H₂₃NO₂S
• MW: 281.413623094559
• CID: 4780002
• Update Time: 2025-11-06

1-(Cyclopropylmethyl)-4-((cyclopropylmethyl)sulfonyl)cyclohexanecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(Cyclopropylmethyl)-4-((cyclopropylmethyl)sulfonyl)cyclohexanecarbonitrile

• Inchi： 1S/C15H23NO2S/c16-11-15(9-12-1-2-12)7-5-14(6-8-15)19(17,18)10-13-3-4-13/h12-14H,1-10H2
• InChI Key： BKWYREMUEUJXAE-UHFFFAOYSA-N
• SMILES： S(CC1CC1)(C1CCC(C#N)(CC1)CC1CC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 480
• XLogP3: 2.6
• Topological Polar Surface Area: 66.3

Additional information on 1-(Cyclopropylmethyl)-4-((cyclopropylmethyl)sulfonyl)cyclohexanecarbonitrile

Introduction to 1-(Cyclopropylmethyl)-4-((cyclopropylmethyl)sulfonyl)cyclohexanecarbonitrile (CAS No. 1956379-50-2)

1-(Cyclopropylmethyl)-4-((cyclopropylmethyl)sulfonyl)cyclohexanecarbonitrile (CAS No. 1956379-50-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of this compound.

The molecular structure of 1-(Cyclopropylmethyl)-4-((cyclopropylmethyl)sulfonyl)cyclohexanecarbonitrile is composed of a cyclohexane ring substituted with a cyano group at the 1-position and a sulfonyl group at the 4-position, both attached to cyclopropylmethyl moieties. This intricate arrangement confers the compound with distinct chemical and physical properties, making it an interesting subject for both academic and industrial investigations.

In terms of chemical synthesis, several methods have been reported for the preparation of 1-(Cyclopropylmethyl)-4-((cyclopropylmethyl)sulfonyl)cyclohexanecarbonitrile. One of the most common approaches involves the reaction of a cyclohexanecarbonitrile derivative with a sulfonyl chloride in the presence of a base. The cyclopropylmethyl substituents are typically introduced through subsequent alkylation steps. Recent advancements in catalytic methods have also led to more efficient and environmentally friendly synthetic routes, which are crucial for large-scale production and pharmaceutical applications.

The biological activities of 1-(Cyclopropylmethyl)-4-((cyclopropylmethyl)sulfonyl)cyclohexanecarbonitrile have been extensively studied in various in vitro and in vivo models. One of the key areas of interest is its potential as an inhibitor of specific enzymes involved in metabolic pathways. For instance, research has shown that this compound can effectively inhibit the activity of certain kinases, which are known to play crucial roles in cell signaling and proliferation. This property makes it a promising candidate for the development of targeted therapies for diseases such as cancer and inflammatory disorders.

In addition to its enzymatic inhibition properties, 1-(Cyclopropylmethyl)-4-((cyclopropylmethyl)sulfonyl)cyclohexanecarbonitrile has also demonstrated potential as an anti-inflammatory agent. Studies have indicated that it can reduce the production of pro-inflammatory cytokines and chemokines, thereby mitigating inflammatory responses in cellular models. These findings suggest that the compound could be further explored for its therapeutic potential in conditions characterized by chronic inflammation.

The pharmacokinetic profile of 1-(Cyclopropylmethyl)-4-((cyclopropylmethyl)sulfonyl)cyclohexanecarbonitrile is another important aspect that has been investigated. Preclinical studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound has good oral bioavailability and a reasonable half-life, which are desirable attributes for drug development. However, further optimization may be necessary to enhance its therapeutic index and reduce potential side effects.

Toxicity studies on 1-(Cyclopropylmethyl)-4-((cyclopropylmethyl)sulfonyl)cyclohexanecarbonitrile have also been conducted to ensure its safety for human use. Initial results indicate that it has a low toxicity profile at therapeutic doses, with no significant adverse effects observed in animal models. Nevertheless, comprehensive safety assessments are ongoing to evaluate long-term effects and potential interactions with other drugs.

In conclusion, 1-(Cyclopropylmethyl)-4-((cyclopropylmethyl)sulfonyl)cyclohexanecarbonitrile (CAS No. 1956379-50-2) is a promising compound with a unique chemical structure and diverse biological activities. Its potential as an enzyme inhibitor and anti-inflammatory agent makes it an attractive target for further research and development in the pharmaceutical industry. Ongoing studies are expected to provide more insights into its mechanisms of action and therapeutic applications, paving the way for innovative treatments for various diseases.